2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(furan-3-yl)methanone

• IUPAC Name: furan-3-yl(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• InChI: InChI=1S/C10H11NO3/c12-10(7-1-2-13-5-7)11-4-9-3-8(11)6-14-9/h1-2,5,8-9H,3-4,6H2
• InChI Key: YPCXGXBGXJUYQX-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CO2)C(=O)C3=COC=C3
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol

Description

The compound “2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(furan-3-yl)methanone” is a chemical compound with a unique structure that allows for diverse applications, including drug discovery, organic synthesis, and catalysis. It is related to the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

The synthesis of this compound and its derivatives has attracted attention from many research groups worldwide. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The molecular structure of this compound is unique and complex. The InChI code for a similar compound, “{2-oxa-5-azabicyclo[2.2.1]heptan-4-yl}methanol”, is 1S/C6H11NO2/c8-3-6-1-5(2-7-6)9-4-6/h5,7-8H,1-4H2.

Scientific Research Applications

Drug Discovery

The unique structure of this compound allows for diverse applications, including drug discovery. The C-3 carbon of the 2-oxa-5-azabicyclo heptane core with an attached acetic part reveals an embedded γ-aminobutyric acid (GABA) framework. This has led to the creation of restricted analogs of FDA-approved drugs such as Baclofen and Pregabalin.

Alkaloid Research

The 8-azabicyclo [3.2.1]octane scaffold, which is similar to the structure of this compound, is the central core of the family of tropane alkaloids. These alkaloids display a wide array of interesting biological activities.

Stereoselective Synthesis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention. This can lead to the development of new methods for the enantioselective construction of complex molecules.

Mechanism of Action

Target of Action

The primary target of 2-Oxa-5-azabicyclo[22Similar compounds have been shown to interact with the γ-aminobutyric acid (gaba) system .

Mode of Action

It is suggested that the compound may interact with its targets in a manner similar to other gaba analogues . This typically involves binding to GABA receptors, which can lead to changes in neuronal excitability.

Biochemical Pathways

Given its potential interaction with the gaba system, it may influence pathways related to neurotransmission .

Pharmacokinetics

The pharmacokinetics of 2-Oxa-5-azabicyclo[22Similar compounds have been shown to have high gastrointestinal absorption

Result of Action

If it acts similarly to other gaba analogues, it may result in decreased neuronal excitability .